Cas no 1261889-82-0 (2-Chloro-5-(3-hydroxymethylphenyl)nicotinic acid)

2-Chloro-5-(3-hydroxymethylphenyl)nicotinic acid structure
1261889-82-0 structure
Product Name:2-Chloro-5-(3-hydroxymethylphenyl)nicotinic acid
CAS No:1261889-82-0
MF:C13H10ClNO3
MW:263.676402568817
CID:2761507
PubChem ID:53222752
Update Time:2025-04-21

2-Chloro-5-(3-hydroxymethylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 1261889-82-0
    • 2-Chloro-5-(3-hydroxymethylphenyl)nicotinic acid, 95%
    • MFCD18316935
    • 2-CHLORO-5-(3-HYDROXYMETHYLPHENYL)NICOTINIC ACID
    • DTXSID80687111
    • 2-Chloro-5-(3-hydroxymethylphenyl)nicotinic acid
    • Inchi: 1S/C13H10ClNO3/c14-12-11(13(17)18)5-10(6-15-12)9-3-1-2-8(4-9)7-16/h1-6,16H,7H2,(H,17,18)
    • InChI Key: MISCLQWZWPFTIP-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)O)C=C(C=N1)C1=CC=CC(CO)=C1

Computed Properties

  • Exact Mass: 263.0349209Da
  • Monoisotopic Mass: 263.0349209Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 70.4Ų

2-Chloro-5-(3-hydroxymethylphenyl)nicotinic acid Related Literature

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